Cas no 2225136-53-6 (2-(2,6-dichlorophenyl)-1-{2-phenyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridin-5-yl}ethan-1-one)

• Product Name: 2-(2,6-dichlorophenyl)-1-{2-phenyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridin-5-yl}ethan-1-one
• CAS No: 2225136-53-6
• MF: C₂₀H₁₇Cl₂N₃O
• MW: 386.274482488632
• CID: 6330348
• PubChem ID: 165605239
• Update Time: 2025-07-15

2-(2,6-dichlorophenyl)-1-{2-phenyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridin-5-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichlorophenyl)-1-{2-phenyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridin-5-yl}ethan-1-one
• 2225136-53-6
• EN300-1717358
• 2-(2,6-dichlorophenyl)-1-{2-phenyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-5-yl}ethan-1-one

• Inchi： 1S/C20H17Cl2N3O/c21-15-7-4-8-16(22)14(15)11-19(26)25-10-9-17-18(12-25)24-20(23-17)13-5-2-1-3-6-13/h1-8H,9-12H2,(H,23,24)
• InChI Key： KJQRCJYZVWIJGA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(N1CC2=C(CC1)N=C(C1C=CC=CC=1)N2)=O)Cl

Computed Properties

• Exact Mass: 385.0748676g/mol
• Monoisotopic Mass: 385.0748676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49Ų

Additional information on 2-(2,6-dichlorophenyl)-1-{2-phenyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridin-5-yl}ethan-1-one

Exploring the Potential of 2-(2,6-dichlorophenyl)-1-{2-phenyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-5-yl}ethan-1-one (CAS No. 2225136-53-6) in Modern Research

The compound 2-(2,6-dichlorophenyl)-1-{2-phenyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-5-yl}ethan-1-one, identified by CAS No. 2225136-53-6, has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, this molecule presents a promising scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in targeting specific biological pathways, given its imidazo[4,5-c]pyridine core and dichlorophenyl substituents, which are known to enhance binding affinity and selectivity.

In recent years, the demand for innovative small molecules like 2-(2,6-dichlorophenyl)-1-{2-phenyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-5-yl}ethan-1-one has surged, driven by advancements in high-throughput screening and computational drug design. This compound's heterocyclic framework aligns with current trends in drug development, where researchers prioritize molecules with improved pharmacokinetic properties and reduced off-target effects. Its CAS No. 2225136-53-6 serves as a critical identifier in global chemical databases, facilitating collaborative research and intellectual property management.

One of the most frequently asked questions in online searches revolves around the synthetic routes and scalability of such complex molecules. The synthesis of 2-(2,6-dichlorophenyl)-1-{2-phenyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-5-yl}ethan-1-one often involves multi-step reactions, including condensation and cyclization processes, which are optimized for yield and purity. Researchers also explore its structure-activity relationships (SAR) to identify derivatives with enhanced efficacy, a topic highly relevant to academic and industrial chemists alike.

The pharmacological potential of this compound is another hot topic. Preliminary studies suggest its applicability in modulating enzyme activity or receptor interactions, though detailed mechanistic insights remain under investigation. Given the growing interest in precision medicine, molecules like CAS No. 2225136-53-6 are increasingly studied for their ability to address unmet medical needs. Its imidazo[4,5-c]pyridine moiety, in particular, is a common feature in FDA-approved drugs, underscoring its therapeutic relevance.

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In conclusion, 2-(2,6-dichlorophenyl)-1-{2-phenyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-5-yl}ethan-1-one represents a fascinating case study in modern chemical research. Its CAS No. 2225136-53-6 not only serves as a unique identifier but also symbolizes the intersection of synthetic chemistry and biomedical innovation. As the scientific community continues to unravel its potential, this compound may pave the way for breakthroughs in targeted therapies and beyond.